Cas no 54980-96-0 (2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid)

• Product name: 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
• CAS No: 54980-96-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.22518
• MDL: MFCD01022060
• CID: 1036545
• PubChem ID: 594601

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1H-Benzimidazole-1-acetic acid
• 1H-benzimidazole-1-acetic acid, 2-ethyl-
• (2-ETHYL-1H-BENZIMIDAZOL-1-YL)ACETIC ACID
• 1-Carboxymethyl-2-ethylbenzimidazole
• 2-(2-Ethyl-1H-benzo[d]imidazol-1-yl)acetic acid
• 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
• A870306
• F0911-3575
• 54980-96-0
• 2-(2-ethyl-1H-1,3-benzimidazol-1-yl)acetic acid
• DTXSID40344132
• SR-01000452969
• (2-Ethyl-benzoimidazol-1-yl)-acetic acid
• Oprea1_013579
• MFCD01022060
• Z56995137
• 2-(2-ethylbenzimidazol-1-yl)acetic acid
• SCHEMBL18955291
• AC6340
• STK364950
• SY131250
• SR-01000452969-1
• (2-ethyl-1,3-benzodiazol-1-yl)acetic acid
• Oprea1_136798
• 1-carboxymethyl-2-ethylbenzimidazole, AldrichCPR
• Acetic acid, 2-(2-ethyl-1-benzimidazolyl)-
• (2-Ethyl-1H-benzimidazol-1-yl)acetic acid #
• CCG-17755
• AIOOJAWBQBWGRB-UHFFFAOYSA-N
• AKOS000275405
• EN300-10093

• MDL： MFCD01022060
• Inchi： InChI=1S/C11H12N2O2/c1-2-10-12-8-5-3-4-6-9(8)13(10)7-11(14)15/h3-6H,2,7H2,1H3,(H,14,15)
• InChI Key： AIOOJAWBQBWGRB-UHFFFAOYSA-N
• SMILES： CCC1=NC2=CC=CC=C2N1CC(=O)O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 2

Experimental Properties

• Density: 1.26
• Boiling Point: 432.8°C at 760 mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.617
• PSA: 55.12